Cas no 1339471-25-8 (ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate)

• Product Name: ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate
• CAS No: 1339471-25-8
• MF: C₉H₁₄ClN₃O₂
• MW: 231.679360866547
• CID: 6490834
• PubChem ID: 64444777
• Update Time: 2025-07-21

ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate
• 1H-Pyrazole-1-propanoic acid, α-amino-4-chloro-3-methyl-, ethyl ester

• Inchi： 1S/C9H14ClN3O2/c1-3-15-9(14)8(11)5-13-4-7(10)6(2)12-13/h4,8H,3,5,11H2,1-2H3
• InChI Key： NERBWIBKKNQGEL-UHFFFAOYSA-N
• SMILES： C(N1N=C(C)C(Cl)=C1)C(N)C(=O)OCC

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 343.4±42.0 °C(Predicted)
• pka: 6.03±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate

Introduction to Ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate (CAS No. 1339471-25-8)

Ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate, a compound with the chemical formula C₉H₁₄ClN₃O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its structural features and potential applications in drug discovery and development. The presence of a pyrazole ring, combined with an amino and ester functional group, makes it a versatile scaffold for medicinal chemists.

The CAS number 1339471-25-8 provides a unique identifier for this compound, ensuring precise classification and retrieval in scientific databases. The name Ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate highlights its chemical structure, which includes an ethyl ester group, an amino group, and a pyrazole moiety substituted with a chloro and methyl group at specific positions. This arrangement contributes to its unique reactivity and biological properties.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazole compounds are known for their role as pharmacophores in various therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. The specific substitution pattern in ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate enhances its potential as a building block for novel drug candidates.

One of the most compelling aspects of this compound is its structural flexibility, which allows for modifications at multiple sites. This adaptability is crucial in drug design, where subtle changes can significantly alter biological activity. Researchers have been exploring the use of 4-chloro-3-methyl-substituted pyrazoles as key components in the synthesis of bioactive molecules. The chloro group at position 4 and the methyl group at position 3 introduce electronic and steric effects that can influence the compound's interactions with biological targets.

The ester functionality in ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate also plays a critical role in its pharmacological profile. Ester groups are commonly found in pharmaceuticals due to their ability to enhance solubility and bioavailability. Additionally, they can serve as points for further chemical modification, allowing for the creation of more complex derivatives with tailored properties.

Recent studies have demonstrated the potential of ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-yl)propanoate as an intermediate in the synthesis of novel therapeutic agents. For instance, researchers have investigated its use in developing compounds that target enzymatic pathways involved in inflammation and cancer progression. The pyrazole core provides a scaffold that can be modified to interact with specific enzymes or receptors, while the amino and ester groups offer additional sites for functionalization.

The amino group in this compound is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This feature is essential for designing molecules that bind tightly to their intended receptors or enzymes. Furthermore, the amino group can be further functionalized into other moieties, such as amides or sulfonamides, which are common pharmacophores in drug development.

In conclusion, ethyl 2-amino-3-(4-chloro-3-methyl-1H-pyrazol-1-y)propanoate (CAS No. 1339471 -25 -8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration as a building block for novel drug candidates. The combination of a pyrazole ring, an amino group, and an ester functionality provides a versatile platform for designing molecules with targeted biological activities.